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Compound of Interest

Compound Name: Amlodipine mesylate

Cat. No.: B1667249

Ensuring the safe and environmentally responsible disposal of amlodipine mesylate is a
critical component of laboratory safety and chemical management. For researchers, scientists,
and drug development professionals, adherence to proper disposal protocols is not only a
matter of regulatory compliance but also a reflection of a commitment to minimizing
environmental impact and upholding workplace safety. This guide provides essential, step-by-
step information for the proper disposal of amlodipine mesylate in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for amlodipine mesylate. All personnel handling the compound for disposal must be
equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure.[1]

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or other protective eyeglasses as described
by OSHA's eye and face protection regulations.[1]

o Skin Protection: Use appropriate protective gloves and a lab coat to prevent skin contact.[1]

[2]

» Respiratory Protection: If there is a risk of dust formation, a NIOSH/MSHA-approved
respirator should be used.[1]
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In the event of a spill, contain the source if it is safe to do so. Use a damp cloth or a filtered
vacuum to clean up dry solids to minimize dust generation.[3] Place the collected material in a
labeled, sealed container for disposal.[3]

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including amlodipine mesylate, is regulated by multiple
federal agencies to protect public health and the environment.[4] Key regulatory bodies in the
United States include:

» Environmental Protection Agency (EPA): The EPA governs the disposal of hazardous waste
pharmaceuticals under the Resource Conservation and Recovery Act (RCRA).[4][5][6] In
2019, the EPA finalized a new rule, Subpart P, which provides healthcare-specific
requirements for managing hazardous waste pharmaceuticals and prohibits their disposal
down drains.[5]

» Drug Enforcement Administration (DEA): The DEA regulates the disposal of controlled
substances to prevent diversion.[6] While amlodipine mesylate is not a controlled
substance, it is crucial to be aware of DEA regulations for other pharmaceuticals in the
laboratory.

Step-by-Step Disposal Procedure for Amlodipine
Mesylate

The preferred method for the disposal of amlodipine mesylate is through a licensed
professional waste disposal service.[1] This ensures that the compound is managed in
compliance with all federal, state, and local regulations.

Step 1: Waste Characterization Determine if the amlodipine mesylate waste is considered
hazardous. While not typically listed as a P- or U-listed hazardous waste under RCRA, it is
essential to check local and state regulations which may be more stringent.[6] Amlodipine is
known to be very toxic to aquatic life with long-lasting effects.[1]

Step 2: Segregation and Containerization Properly segregate amlodipine mesylate waste
from other chemical waste streams.
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e Use secure, leak-proof, and clearly labeled containers.

» While specific color-coding can vary, a common practice is to use black containers for RCRA
hazardous pharmaceutical waste and blue or white containers for non-RCRA pharmaceutical
waste.

Step 3: On-Site Handling and Storage Store the waste containers in a designated, well-
ventilated area, away from incompatible materials.[2][7] The storage area should be secure to
prevent unauthorized access.

Step 4: Arrange for Professional Disposal Contact a licensed hazardous waste disposal
company to arrange for pickup and transport. These companies will ensure the waste is taken
to a permitted treatment, storage, and disposal facility (TSDF). The most common and required
treatment for hazardous pharmaceutical waste is incineration.[4][5]

Prohibited Disposal Methods:

o DO NOT flush amlodipine mesylate down the toilet or drain.[1] Water treatment facilities
are often not equipped to remove such pharmaceuticals from the water supply.[1]

o DO NOT dispose of amlodipine mesylate in the regular trash unless specifically permitted
by local regulations and after rendering it inert. For household quantities, the FDA
recommends mixing the medication with an undesirable substance like coffee grounds or cat
litter before placing it in a sealed container in the trash.[8][9][10] However, this is not the
recommended procedure for the larger quantities typically found in a laboratory setting.

Quantitative Data on Amlodipine Properties and
Hazards
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Property Value Citation(s)
) Solid, Crystalline (White to Off-
Physical State , [1]
white)
CAS Number 111470-99-6 (besylate) [2]
Acute Toxicity (Oral) Toxic if swallowed [1]
Eye Damage Causes serious eye damage [1]

] Very toxic to aquatic life with
Environmental Hazard ) [1]
long-lasting effects

Persistence in Environment Degrades in the environment [11]
Bioaccumulation Potential Low [11]
Chronic Toxicity High [11]

Amlodipine Mesylate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
amlodipine mesylate in a laboratory setting.
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Start: Amlodipine Mesylate Waste Generated

\ 4

Don Appropriate PPE (Goggles, Gloves, Lab Coat)

Characterize Waste: Hazardous or Non-Hazardous?

Hazardous

Segregate as Hazardous Pharmaceutical Waste Segregate as Non-Hazardous Pharmaceutical Waste

Use Labeled, Leak-Proof Hazardous Waste Container (e.g., Black) jillUse Labeled, Leak-Proof Non-Hazardous Waste Container (e.g., Blue/White)

Store Securely in Designated Waste Area

Contact Licensed Waste Disposal Vendor

Transport to Permitted Facility for Incineration

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Amlodipine Mesylate Disposal Workflow for Laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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